Sodium zirconium oxide silicate (Na2ZrO(SiO4))

Specification

• CAS No.: 12027-83-7
• Molecular Formula: NaO4SiZr+
• Molecular Weight: 245.29 g/mol
• IUPAC Name: disodium;oxygen(2-);zirconium(4+);silicate
• Standard InChI: InChI=1S/2Na.O4Si.O.Zr/c;;1-5(2,3)4;;/q2*+1;-4;-2;+4
• Standard InChI Key: DYDZRSPTRQSKGE-UHFFFAOYSA-N
• SMILES: [O-2].[O-][Si]([O-])([O-])[O-].[Na+].[Na+].[Zr+4]
• Canonical SMILES: [O-2].[O-][Si]([O-])([O-])[O-].[Na+].[Na+].[Zr+4]

Introduction

Chemical Composition and Fundamental Properties

Sodium zirconium oxide silicate, with the chemical formula Na2ZrO(SiO4) and CAS registry number 12027-83-7, is an inorganic compound consisting of sodium, zirconium, silicon, and oxygen atoms arranged in a specific crystalline structure. It typically appears as a white or off-white powder and possesses several distinct physical and chemical characteristics that contribute to its industrial importance.

Basic Chemical Identifiers

The compound can be identified through various chemical notations. Its molecular formula is represented as Na·O·4Si·O·Zr, with the InChI notation being InChI=1S/Na.O4Si.O.Zr/c;1-5(2,3)4;;/q;-4;;. The compound is also known by several synonyms including disodium (orthosilicato-O)oxozirconate, sodium zirconium silicate (Na2ZrSiO5), and zirconate(2-), [orthosilicato(4-)-O]oxo-, disodium.

Physical and Chemical Properties

Sodium zirconium oxide silicate possesses remarkable physical and chemical properties that contribute to its versatility. It exhibits high thermal stability characterized by a high melting point, making it suitable for applications involving elevated temperatures. The compound demonstrates exceptional resistance to chemical corrosion and is insoluble in water, which enhances its durability in various environmental conditions.

One of the most notable properties of sodium zirconium oxide silicate is its low thermal expansion coefficient, which contributes to its thermal shock resistance. Additionally, the compound exhibits excellent mechanical strength, contributing to its durability and longevity in structural applications. These properties collectively make sodium zirconium oxide silicate a valuable material in applications requiring stability under thermal stress and chemical exposure.

Crystal Structure and Framework Topology

Understanding the crystal structure of sodium zirconium oxide silicate is crucial for comprehending its properties and behavior in various applications. The compound belongs to a family of materials with microporous heteropolyhedral frameworks.

Structural Arrangement

The crystal structure of sodium zirconium oxide silicate is related to similar compounds such as parakeldyshite (Na2[Zr(Si2O7)]) and synthetic Na2[Zr(Si2O7)]·H2O. These structures feature frameworks formed by the linkage of Si2O7 groups and ZrO6 octahedra, creating internal channels that can be occupied by sodium cations and water molecules.

In the structure, zirconium atoms typically occupy octahedral coordination sites (ZrO6), while silicon atoms are found in tetrahedral coordination (SiO4). The ZrO6 octahedra connect to multiple SiO4 tetrahedra through shared oxygen atoms, forming a three-dimensional network. This network creates channels and cavities where sodium ions reside.

Framework Topology and Classification

The topology of sodium zirconium oxide silicate's framework can be classified based on its polyhedral microensembles (PME). Similar compounds like parakeldyshite feature the "fsh" topology, while Na2[Zr(Si2O7)]·H2O exhibits the "xat" topology. These topological differences influence properties such as ion mobility and potential applications in ion exchange.

Synthesis and Processing Methods

Sodium zirconium oxide silicate can be synthesized through various methods, each offering specific advantages depending on the desired application and properties.

Reaction with Sodium Hydroxide

One significant method for producing sodium zirconium compounds involves the reaction of zirconium silicate (ZrSiO4) with sodium hydroxide. In this process, zirconium silicate reacts with molten sodium hydroxide, decomposing into sodium zirconate (Na2ZrO3) and sodium silicate (Na2SiO3).

The reaction can be represented as:

ZrSiO4 + 4NaOH → Na2ZrO3 + Na2SiO3 + 2H2O

This method provides a pathway for separating zirconium and silicon components, which is valuable for industrial applications requiring pure zirconium compounds.

Reaction Parameters and Optimization

The formation of sodium zirconium oxide silicate compounds can be significantly influenced by reaction parameters including sodium hydroxide concentration, reaction temperature, reaction time, and the ratio of sodium hydroxide to ore. These parameters must be carefully controlled to achieve the desired product and prevent the formation of unwanted byproducts.

Research has identified optimal reaction parameters for controlling the formation of specific sodium zirconium compounds. For example, to inhibit the formation of Na2ZrSiO5 (which can affect separation efficiency), conditions such as 80% NaOH content, 245°C reaction temperature, 4:1 NaOH/ore mass ratio, and 10-hour reaction time have been found effective.

Reaction Mechanism

The reaction mechanism for the formation of sodium zirconium compounds has been investigated using various analytical techniques including Raman spectroscopy. The decomposition of ZrSiO4 in sodium hydroxide sub-molten salt initially involves the separation of ZrO2 from the ZrSiO4 lattice, as evidenced by characteristic Raman peaks at 305 and 630 cm^-1.

As the reaction progresses, new vibration peaks appear, indicating the formation of Si-O-Si bonds and subsequently new Q0 structures. This process eventually leads to the formation of Na2ZrO3 and Na2SiO3, achieving effective separation of zirconium and silicon components.

Applications and Industrial Significance

Sodium zirconium oxide silicate finds applications across multiple industries due to its unique combination of properties including thermal stability, chemical resistance, and mechanical strength.

Ceramics and Refractory Materials

The compound's high thermal stability and resistance to chemical corrosion make it valuable in the production of ceramic materials and refractories. In these applications, sodium zirconium oxide silicate contributes to the durability and performance of materials exposed to high temperatures and corrosive environments.

Nuclear Waste Management

An important application of sodium zirconium oxide silicate is in nuclear waste management, where it can be used to immobilize radioactive isotopes. The compound's stable structure and chemical durability make it effective for encapsulating and containing hazardous radioactive materials, preventing their release into the environment.

Glass Production

In glass manufacturing, sodium zirconium oxide silicate serves as an additive that can enhance specific properties of glass products. Its inclusion can improve the thermal shock resistance, mechanical strength, and chemical durability of glass, making it suitable for specialized applications requiring these characteristics.

Relation to Other Zirconium Silicate Compounds

Sodium zirconium oxide silicate belongs to a broader family of zirconium-containing silicates, each with distinct properties and applications. Understanding these relationships provides valuable context for appreciating the unique characteristics of sodium zirconium oxide silicate.

Related Sodium Zirconium Compounds

Sodium zirconium oxide silicate is related to other compounds such as keldyshite (Na3H[Zr2(Si2O7)2]), parakeldyshite (Na2[Zr(Si2O7)]), and synthetic Na2[Zr(Si2O7)]·H2O. These compounds share similar structural features, including microporous heteropolyhedral frameworks with channels suitable for sodium ion migration.

The structural similarities and differences among these compounds influence their properties and potential applications. For instance, compounds with specific framework topologies may demonstrate enhanced ion exchange capabilities or different thermal expansion behaviors.

Challenges in Processing and Future Research Directions

Despite its valuable properties, the processing and application of sodium zirconium oxide silicate present certain challenges that continue to drive research in this field.

Control of Reaction Products

A significant challenge in processing zirconium silicate to obtain sodium zirconium compounds is controlling the reaction products. During the reaction of ZrSiO4 with sodium hydroxide, the formation of Na2ZrSiO5 (a water-insoluble product) can affect the separation efficiency of zirconium and silicon components and increase production costs.

Research has focused on optimizing reaction parameters to inhibit the formation of Na2ZrSiO5 and ensure the production of desired compounds like Na2ZrO3. This includes careful control of sodium hydroxide concentration, reaction temperature, reaction time, and other parameters.

Future Research Directions

Future research on sodium zirconium oxide silicate may explore several directions:

• Development of more efficient synthesis methods with reduced energy consumption and environmental impact.

• Investigation of the compound's potential in emerging applications such as advanced catalyst supports, energy storage materials, or specialized coatings.

• Further understanding of the relationship between crystal structure and properties to enable targeted modification for specific applications.

• Exploration of the compound's behavior in composite materials to enhance performance in extreme environments.